N-((3-chloropyrazin-2-yl)methyl)formamide

• Molecular Formula: C6H6ClN3O
• Molecular Weight: 171.58 g/mol
• IUPAC Name: N-[(3-chloropyrazin-2-yl)methyl]formamide
• InChI: InChI=1S/C6H6ClN3O/c7-6-5(3-8-4-11)9-1-2-10-6/h1-2,4H,3H2,(H,8,11)
• InChI Key: HLHMSDWJPCRESN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)CNC=O)Cl

Description

N-((3-chloropyrazin-2-yl)methyl)formamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of C-(3-chloro-pyrazin-2-yl)-methylamine bis-hydrochloride (6.0 g, 0.027 mol) in DMF (50 mL) was added N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (7.9 g, 0.041 mol), diisopropyl ethylamine (24.2 mL, 0.139 mol), hydrate (400.0 mg, 0.003 mol) and formic acid (1.57 mL, 0.041 mol). The reaction was left to stir at rt for 16 h under an atmosphere of nitrogen. The solvent was then removed under reduced pressure and the residue was purified by chromatography (5% DCM in hexane. 1H NMR (400 MHz, CD3OD) δ ppm 4.72 (s, 2H), 8.26 (s, 1H), 8.39 (d, J=1.77 Hz, 1H), 8.57 (d, J=2.53 Hz, 1H). MS (ES+): m/z 172.11, 174.09 [MH+]; HPLC: tR=1.57 min (OpenLynx, polar—7 min).